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Compound of Interest

Compound Name: Propyl laurate

Cat. No.: B089707

CAS Number: 3681-78-5 Molecular Formula: C1sH300:2

This technical guide provides an in-depth overview of propyl laurate, a fatty acid ester with
significant applications in research and drug development. The document details its chemical
and physical properties, synthesis protocols, and its role as a penetration enhancer in topical
and transdermal drug delivery systems.

Chemical and Physical Properties

Propyl laurate, also known as propyl dodecanoate, is the ester of lauric acid and propanol. It
is a colorless oily liquid at room temperature.[1][2] Key quantitative properties are summarized
in the table below for easy reference and comparison.
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Property Value Reference
Molecular Weight 242.40 g/mol [B14151[61[7]
CAS Number 3681-78-5 [11[2]1131[4][5][6]
Molecular Formula C15H3002 [L121[31[4]1[5]6]1[ 7]
Density 0.86 g/mL at 25 °C [6]

Boiling Point 285.23 °C (estimate) [5]

Melting Point 4.2 °C (estimate) [5]

Refractive Index 1.4335 [5]

LogP 6.110 [5]

Synthesis of Propyl Laurate

Propyl laurate is primarily synthesized through the esterification of lauric acid with propanol or
via transesterification reactions. Various catalytic methods, including enzymatic and chemical
catalysis, have been employed to optimize reaction efficiency and yield.

Experimental Protocol 1: Enzymatic Synthesis via
Transesterification

This protocol describes the synthesis of propyl laurate from vinyl laurate and n-propanol using
a lipase catalyst in a high-pressure reactor with supercritical carbon dioxide (SC-CO3) as the
solvent.[3][5]

Materials:

Vinyl laurate

n-Propanol

Immobilized lipase (e.g., PVA/CHI lipase)

Supercritical grade carbon dioxide
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Equipment:

50 mL high-pressure reactor with pressure and temperature control
High-pressure liquid pump for CO2
Gas chromatograph (GC) with a flame ionization detector (FID) for analysis

Gas chromatography-mass spectrometry (GC-MS) for product confirmation

Procedure:

Add a predetermined amount of vinyl laurate and n-propanol to the high-pressure reactor.
Introduce a fixed amount of the immobilized lipase to the reactor to initiate the reaction.
Seal the reactor and integrate it into the SC-CO: high-pressure system.

Pump liquid COz2 into the reactor at a controlled flow rate (e.g., 3.5 mL/min).

Set the desired reaction pressure and temperature as determined by response surface
methodology (RSM) for a predetermined duration.

Upon completion, slowly release the SC-CO:z pressure through a thermostatic limiter to
collect the reaction products.

Analyze the products using GC-FID to determine the yield and conversion. The GC oven
temperature program can be set to an initial temperature of 90°C for 4 minutes, followed by
an increase to 240°C at a rate of 10°C/min.[3][5]

Confirm the identity of the product using GC-MS.[3][5]

Experimental Protocol 2: High-Shear Mixing-Assisted
Esterification

This method utilizes high-shear mixing (HSM) to intensify the esterification of lauric acid with

propanol, catalyzed by sulfuric acid.[1]
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Materials:

e Lauric acid (LA)

e 1-Propanol

 Sulfuric acid (catalyst)

Equipment:

e High-shear mixer

o Reaction vessel with temperature control
Procedure:

o Carry out the liquid-phase esterification in a batch reactor.
¢ Maintain the reaction temperature at 60°C.

e Use an alcohol to lauric acid molar ratio of 13:1.

e Add sulfuric acid as the catalyst at a concentration of 4.0 wt% relative to the amount of lauric
acid.

o Apply high-shear mixing at 500 rpm for a reaction time of 12 minutes.

» Monitor the conversion of lauric acid by determining the acid value (AV) of the reaction
mixture before and after the reaction using titration.[1]

Application in Drug Development: Penetration
Enhancement

Propyl laurate and other fatty acid esters are utilized in topical and transdermal drug delivery
systems as penetration enhancers.[8][9][10][11][12] These compounds facilitate the transport of
active pharmaceutical ingredients (APIs) across the stratum corneum, the outermost layer of
the skin, which acts as a significant barrier.
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The primary mechanism of action for fatty acid esters as penetration enhancers involves the
disruption of the highly ordered lipid structure of the stratum corneum. This fluidization of the

intercellular lipids decreases the barrier function of the skin, thereby increasing the permeation
of the drug.

Below is a logical workflow illustrating the role of propyl laurate in the development of a topical
drug formulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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